5-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C13H16BFN2O2/c1-12(2)13(3,4)19-14(18-12)10-7-17-11-9(10)5-8(15)6-16-11/h5-7H,1-4H3,(H,16,17)
• InChI Key: ZFZRLWYWYCQAHD-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CNC3=C2C=C(C=N3)F
• Molecular Formula: C13H16BFN2O2
• DSSTOX Substance ID: DTXSID30673625
• Molecular Weight: 262.09 g/mol
• CAS RN: 1222533-84-7

Description

“5-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine” is a fluorinated building block. It has the empirical formula C13H16BFN2O2 and a molecular weight of 262.09. The compound is solid in form.

Molecular Structure Analysis

The compound’s structure includes a pyrrolo[2,3-b]pyridine ring with a fluorine atom at the 5-position and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group at the 3-position. The InChI key is ZFZRLWYWYCQAHD-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The compound is solid in form. Its empirical formula is C13H16BFN2O2, and it has a molecular weight of 262.09.

Scientific Research Applications

Synthesis and Characterization

• This compound is utilized as an intermediate in the synthesis of complex boric acid ester compounds. Huang et al. (2021) described its use in the synthesis of methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and related compounds, highlighting its role in a three-step substitution reaction. The study also involved crystallographic and conformational analyses using X-ray diffraction and density functional theory (DFT), underscoring its structural significance in chemical research (Huang et al., 2021).

Chemical Reactivity and Stability Analysis

• The compound's molecular structure and physicochemical properties have been extensively studied. Investigations by Sopková-de Oliveira Santos et al. (2003) focused on its structural differences and reactivity compared to its regioisomers. This includes analyses of bond angles and molecular orbital distributions, offering insights into its stability and reactivity in chemical reactions (Sopková-de Oliveira Santos et al., 2003).

Use in Polymer Synthesis

• It has been employed in the synthesis of deeply colored polymers and conjugated polymers, as detailed by Welterlich et al. (2012, 2013). These polymers, containing isoDPP units, exhibit unique optical properties, and their synthesis involves palladium-catalyzed polycondensation processes (Welterlich et al., 2012); (Welterlich et al., 2013).

Applications in Medicinal Chemistry

• Bethel et al. (2012) explored its application in the optimized synthesis of pyrazolo[1,5-a]pyridines, demonstrating its utility in high-throughput chemistry and medicinal compound synthesis. This underscores its potential in the development of novel pharmaceuticals (Bethel et al., 2012).

Role in Radiopharmaceuticals

• Kim and Choe (2020) investigated its use in the high-yield synthesis of a tau PET radioligand and its non-radioactive ligand, highlighting its importance in neuroimaging and diagnostic applications (Kim & Choe, 2020).

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed. The hazard statements include H301, and the precautionary statements include P301 + P310. The compound is also classified as WGK 3, indicating that it poses a high hazard to water.